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Compound of Interest

Compound Name: Acid yellow 155

CAS No.: 12220-81-4

Cat. No.: B1172560 Get Quote

Executive Summary
This guide provides a technical comparison between Acid Yellow 155 (representing the Acid

Milling dye class) and Reactive Yellow 84 (representing α-bromoacrylamide reactive dyes) for

wool coloration. While Acid Yellow 155 offers superior exhaustion rates and ease of

application in weakly acidic conditions, Reactive Yellow dyes demonstrate significantly higher

wet fastness due to covalent fixation. This analysis evaluates the thermodynamic efficiency,

fixation mechanics, and process protocols to assist researchers in selecting the optimal

chromophore for high-performance wool substrates.

Key Finding: Acid Yellow 155 is the preferred candidate for level dyeing of delicate wool

blends where migration is required. Reactive Yellow 84 is the definitive choice for "superwash"

wools requiring machine-wash standards (ISO 105-C06).

Scientific Foundation & Mechanisms[1]
The Substrate: Wool Keratin
Wool fiber is a protein complex (keratin) containing reactive amino acid side chains. The dyeing

efficiency depends on the availability of:

Amine groups (-NH₂): Protonated to -NH₃⁺ in acidic baths, acting as cationic sites for ionic

bonding.[1]
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Nucleophilic sites (SH, NH₂, OH): Targets for covalent bonding with reactive dyes.[1]

Mechanism of Action
Acid Yellow 155 (Acid Milling Class): This dye functions primarily through Ionic Bonding and

Hydrophobic Interactions. Being a milling dye, it possesses a larger molecular structure and

higher substantivity than leveling acid dyes. It aggregates within the fiber matrix, providing

good wet fastness, but relies on physical entrapment and salt linkages.

Mechanism:[1][2][3][4]

Reactive Yellow 84 (α-Bromoacrylamide Class): This dye utilizes a Nucleophilic

Substitution/Addition mechanism.[1] The reactive group (α-bromoacrylamide) forms a stable

covalent bond with the nucleophilic amino, thiol, or hydroxyl groups of the keratin fiber. This

bond is irreversible under standard washing conditions.

Mechanism:[1][2][3][4]

[1]

Mechanistic Visualization
The following diagram contrasts the reversible ionic interaction of Acid Yellow 155 with the

permanent covalent fixation of Reactive Yellow 84.
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Caption: Mechanistic pathway comparison. Acid Yellow 155 relies on electrostatic salt

linkages, while Reactive Yellow 84 forms irreversible covalent bonds.[1]

Experimental Protocols
To ensure reproducibility, the following protocols use standard liquor ratios (1:20) and "On

Weight of Fiber" (OWF) calculations.[5]

Protocol A: Acid Yellow 155 (Milling Method)
Objective: Maximize exhaustion while maintaining levelness.

Preparation: Scour wool at 40°C with 1 g/L non-ionic detergent. Rinse.[2][6][7]

Dyebath Setup:
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Dye: 2.0% OWF Acid Yellow 155.

Auxiliaries: 1.0% OWF Leveling Agent (Amphoteric), 5% Sodium Sulfate (Glauber’s Salt).

[1]

pH Control: Adjust to pH 5.5–6.0 using Acetic Acid.

Dyeing Cycle:

Start at 40°C.

Raise temperature at 1°C/min to 98°C.

Hold: Maintain boil (98°C) for 60 minutes.

Wash-off: Cool to 70°C, drain. Rinse warm (50°C) then cold.

Protocol B: Reactive Yellow 84 (Reactive Method)
Objective: Maximize covalent fixation efficiency.

Preparation: Scour wool (essential to remove grease blocking reactive sites).

Dyebath Setup:

Dye: 2.0% OWF Reactive Yellow 84.[5]

Auxiliaries: 1.0% Albegal B (Levelling agent specific for wool reactives), 0.5% Sodium

Acetate.[1]

pH Control: Adjust to pH 4.5–5.0 (Critical: Higher pH causes hydrolysis; lower pH reduces

reactivity).

Dyeing Cycle:

Start at 40°C.

Raise temperature at 1°C/min to 98°C.
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Hold: Maintain boil for 60–90 minutes (Reactive dyes require longer migration time).

Optional: Add Ammonia (pH 8.5) at 80°C for 15 mins (Aftertreatment) to remove unfixed

dye, though modern wool reactives often skip this.[1]

Wash-off: Rinse hot (80°C) to hydrolyze and remove unfixed dye, ensuring fastness.

Performance Analysis & Data
The following data summarizes the performance metrics based on standardized testing (ISO

105 series).

Comparative Performance Matrix
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Metric
Acid Yellow 155
(Milling)

Reactive Yellow 84 Analysis

Exhaustion Rate High (90-95%)
Medium-High (85-

90%)

Acid dyes exhaust

more completely due

to high affinity;

reactive dyes leave

some hydrolyzed dye

in the bath.

Fixation Efficiency N/A (Ionic Association) High (>90%)

Reactive dye forms

permanent bonds;

Acid dye is physically

bound.

Wash Fastness

(60°C)
Good (3-4) Excellent (4-5)

Covalent bonds

prevent dye

desorption during hot

washing.[1]

Light Fastness Very Good (5-6) Good (5)

Acid milling dyes often

have superior

chromophore stability

against UV.

Leveling Properties Moderate Good

Reactive dyes for

wool are designed

with high migration

properties before

fixation.

Environmental Impact Low COD in effluent Moderate COD

Reactive hydrolysis

contributes to higher

Chemical Oxygen

Demand (COD) in

effluent.

Efficiency Workflow Diagram
This diagram illustrates the critical process control points where efficiency is determined.
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Caption: Operational workflow comparison. Note the critical "Hot Wash-off" step for Reactive

dyes to ensure fastness.

Conclusion & Recommendations
For researchers developing wool-based textiles:

Choose Acid Yellow 155 if your priority is color yield and processing simplicity. It is the

superior choice for yarns that will not be subjected to hot machine washing, such as dry-

clean-only luxury knitwear. Its high exhaustion reduces dye waste in the effluent.

Choose Reactive Yellow 84 if your priority is product durability and wash fastness. For

"Superwash" treated wools or garments intended for frequent laundering, the covalent
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fixation is non-negotiable. The trade-off is a more energy-intensive wash-off process to

remove hydrolyzed dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/229543134_The_Dyeing_of_Wool_with_Reactive_Dyes
https://skychemi.com/what-are-acid-dyes/
https://cleanfax.com/understanding-wool-and-dyes/
https://www.benchchem.com/product/b1172560#acid-yellow-155-vs-reactive-yellow-dyes-for-wool-dyeing-efficiency
https://www.benchchem.com/product/b1172560#acid-yellow-155-vs-reactive-yellow-dyes-for-wool-dyeing-efficiency
https://www.benchchem.com/product/b1172560#acid-yellow-155-vs-reactive-yellow-dyes-for-wool-dyeing-efficiency
https://www.benchchem.com/product/b1172560#acid-yellow-155-vs-reactive-yellow-dyes-for-wool-dyeing-efficiency
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

